Cas no 1805318-77-7 (2-(Difluoromethyl)-3-fluoropyridine-6-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-fluoropyridine-6-carbonyl chloride
• CAS No: 1805318-77-7
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• CID: 4799847
• Update Time: 2025-07-16

2-(Difluoromethyl)-3-fluoropyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoropyridine-6-carbonyl chloride

• Inchi： 1S/C7H3ClF3NO/c8-6(13)4-2-1-3(9)5(12-4)7(10)11/h1-2,7H
• InChI Key： DCMUKRWZVZEYCU-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C(C(F)F)=N1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3-fluoropyridine-6-carbonyl chloride

Introduction to 2-(Difluoromethyl)-3-fluoropyridine-6-carbonyl chloride (CAS No. 1805318-77-7)

2-(Difluoromethyl)-3-fluoropyridine-6-carbonyl chloride (CAS No. 1805318-77-7) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a fluorine substituent, and a pyridine ring with a carbonyl chloride functionality. These features endow the compound with a wide range of potential applications, particularly in the development of novel therapeutic agents and as an intermediate in the synthesis of complex molecules.

The difluoromethyl group is known for its ability to modulate the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity. This makes 2-(Difluoromethyl)-3-fluoropyridine-6-carbonyl chloride an attractive building block for the design of drugs with improved pharmacokinetic profiles. The fluorine substituent on the pyridine ring further enhances the compound's stability and can influence its biological activity by altering electronic properties and hydrogen bonding capabilities.

The pyridine ring is a common motif in many biologically active molecules due to its aromaticity and ability to form stable complexes with metal ions. The presence of a carbonyl chloride group on the pyridine ring provides a reactive site for various chemical transformations, such as nucleophilic acyl substitution reactions, which are crucial for synthesizing more complex derivatives. This versatility makes 2-(Difluoromethyl)-3-fluoropyridine-6-carbonyl chloride an essential reagent in synthetic organic chemistry.

Recent research has highlighted the potential of 2-(Difluoromethyl)-3-fluoropyridine-6-carbonyl chloride in the development of new therapeutic agents. For instance, studies have shown that compounds derived from this scaffold exhibit potent activity against various targets, including enzymes, receptors, and signaling pathways involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. One notable example is its use in the synthesis of inhibitors targeting specific kinases, which are key regulators of cellular processes and are often dysregulated in cancer.

In addition to its therapeutic applications, 2-(Difluoromethyl)-3-fluoropyridine-6-carbonyl chloride has been utilized in the synthesis of fluorescent probes and imaging agents. The unique electronic properties of the difluoromethyl group and the fluorinated pyridine ring can be leveraged to design molecules with enhanced fluorescence properties, making them valuable tools for cellular imaging and diagnostics. These probes can provide insights into cellular processes at the molecular level, facilitating a deeper understanding of disease mechanisms and aiding in drug discovery efforts.

The synthesis of 2-(Difluoromethyl)-3-fluoropyridine-6-carbonyl chloride typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the introduction of the difluoromethyl group via electrophilic fluorination reactions or through the use of difluoroalkylating agents. The formation of the carbonyl chloride functionality often involves chlorination reactions using reagents such as thionyl chloride or phosphorus pentachloride. Advances in synthetic methods have led to more efficient and environmentally friendly processes, reducing waste generation and improving overall sustainability.

In conclusion, 2-(Difluoromethyl)-3-fluoropyridine-6-carbonyl chloride (CAS No. 1805318-77-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents and as an intermediate in complex molecule synthesis. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.